Cas no 862975-96-0 (N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine)

• Product Name: N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine
• CAS No: 862975-96-0
• MF: C₁₆H₁₁ClN₄O₂S
• MW: 358.802140474319
• CID: 5805081
• PubChem ID: 7110030
• Update Time: 2025-07-14

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine
• 2-Benzothiazolamine, N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-6-methoxy-
• N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-6-methoxy-1,3-benzothiazol-2-amine
• F0646-3645
• NCGC00165677-01
• AB00670905-01
• SR-01000128757-1
• 862975-96-0
• SR-01000128757
• AKOS024591104
• WAY-331458
• SCHEMBL15575498
• 5-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3,4-oxadiazol-2-amine
• N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine

• Inchi： 1S/C16H11ClN4O2S/c1-22-11-6-7-12-13(8-11)24-16(18-12)19-15-21-20-14(23-15)9-2-4-10(17)5-3-9/h2-8H,1H3,(H,18,19,21)
• InChI Key： FONFKNCXPXGJJH-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N=C1NC1=NN=C(C2=CC=C(Cl)C=C2)O1

Computed Properties

• Exact Mass: 358.0291245g/mol
• Monoisotopic Mass: 358.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine

Introduction to N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine (CAS No. 862975-96-0)

N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 862975-96-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a combination of 1,3,4-oxadiazole and 1,3-benzothiazole moieties, makes it a fascinating subject for further investigation.

The< strong>N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl moiety is particularly noteworthy due to its potential role in modulating biological pathways. The presence of a 4-chlorophenyl group introduces a level of electronic and steric influence that can significantly impact the compound's interactions with biological targets. This feature has made it a valuable scaffold for designing molecules with enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases. The 6-methoxy substituent in the molecule adds another layer of complexity, contributing to its unique chemical profile. This group not only influences the electronic properties of the molecule but also plays a crucial role in its solubility and metabolic stability.

The< strong>1,3-benzothiazol-2-amine component is another key feature that contributes to the compound's potential biological activity. Benzothiazole derivatives are well-known for their wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of an amine group at the 2-position further enhances the molecule's ability to interact with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The< strong>1,3,4-oxadiazole ring is particularly interesting due to its ability to act as a pharmacophore in various therapeutic contexts. Its structural rigidity and electronic properties make it an ideal candidate for designing molecules with specific biological activities. The combination of this moiety with the< strong>1,3-benzothiazole scaffold creates a unique chemical entity that has the potential to address multiple therapeutic targets.

The< strong>N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-substituted benzothiazole amine has been investigated for its potential applications in medicinal chemistry. Preliminary studies suggest that this compound may exhibit significant activity against various disease states. The< strong>4-chlorophenyl group and the< strong>6-methoxy substituent are particularly important in determining its pharmacological profile.

In vitro studies have shown that this compound can interact with multiple biological targets, including enzymes and receptors involved in disease pathways. The< strong>N-H bond in the amine group and the< strong>C-N bond in the oxadiazole ring are critical for these interactions. These interactions may lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity. The use of< strong>CAS No. 862975-96-0 as an identifier ensures that researchers can accurately reference this compound in their work.

The potential applications of N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine are vast and varied. Its unique structure and biological activity make it a promising candidate for further investigation in drug discovery programs. Researchers are exploring its potential use in treating conditions such as inflammation, infection, and cancer.

The development of new drugs is a complex process that involves extensive research and testing. However, compounds like N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-y-1$,$l$-$l-$amine$) provide valuable starting points for discovering novel therapeutic agents.$)$/$ It$'s$ important$ to$ note$ that$ while$ preliminary$ studies$ are$ promising,$ further$ research$ is$ needed$ before$ any$ clinical$ applications.$